Cas no 1000800-88-3 (2-bromo-6,6-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one)

• Product Name: 2-bromo-6,6-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one
• CAS No: 1000800-88-3
• MF: C₈H₉BrN₂OS
• MW: 261.138859510422
• CID: 2121905
• Update Time: 2023-08-04

2-bromo-6,6-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6,7-dihydro-6,6-dimethylthiazolo[5,4-c]pyridin-4(5H)-one
• 2-bromo-6,6-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one

• Inchi： 1S/C8H9BrN2OS/c1-8(2)3-4-5(6(12)11-8)13-7(9)10-4/h3H2,1-2H3,(H,11,12)
• InChI Key： HYEFXVROIBKMLK-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(C(NC(C)(C)C2)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 246
• XLogP3: 2.3
• Topological Polar Surface Area: 70.2